molecular formula C14H20N4O2S B8283192 2-(Tert-butoxycarbonylamino)acetophenone thiosemicarbazone

2-(Tert-butoxycarbonylamino)acetophenone thiosemicarbazone

Cat. No.: B8283192
M. Wt: 308.40 g/mol
InChI Key: JOVILTMAVWFLCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Tert-butoxycarbonylamino)acetophenone thiosemicarbazone is a useful research compound. Its molecular formula is C14H20N4O2S and its molecular weight is 308.40 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H20N4O2S

Molecular Weight

308.40 g/mol

IUPAC Name

tert-butyl N-[2-(carbamothioylhydrazinylidene)-2-phenylethyl]carbamate

InChI

InChI=1S/C14H20N4O2S/c1-14(2,3)20-13(19)16-9-11(17-18-12(15)21)10-7-5-4-6-8-10/h4-8H,9H2,1-3H3,(H,16,19)(H3,15,18,21)

InChI Key

JOVILTMAVWFLCJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NCC(=NNC(=S)N)C1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(tert-Butoxycarbonylamino)acetophenone (3.00 g) was dissolved in methanol (21.0 mL). To the solution was added an aqueous solution (water: 9.0 mL) of thiosemicarbazide hydrochloride (3.11 g, 24.4 mmol) at room temperature. After the mixture was stirred at the same temperature for 30 minutes, water (12.0 mL) was added, and the mixture was stirred at room temperature for 20 minutes and then at 0° C. for 1 hour. The deposited solid was collected by filtration and washed with cooled 50% aqueous methanol (20 mL). The resulting solid was dried at 40° C. under reduced pressure to give seed crystals of 2-(tert-butoxycarbonylamino)acetophenone thiosemicarbazone (3.56 g, yield: 95.1%) as a white solid.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
21 mL
Type
solvent
Reaction Step One
Quantity
9 mL
Type
reactant
Reaction Step Two
Name
Quantity
12 mL
Type
reactant
Reaction Step Three

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